Cas no 67669-19-6 (N-(2,4-Dichloro-5-hydroxyphenyl)acetamide)

• Product Name: N-(2,4-Dichloro-5-hydroxyphenyl)acetamide
• CAS No: 67669-19-6
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• MDL: MFCD00186236
• CID: 528513
• PubChem ID: 24884130
• Update Time: 2025-11-01

N-(2,4-Dichloro-5-hydroxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dichloro-5-hydroxyphenyl)acetamide
• Acetamide,N-(2,4-dichloro-5-hydroxyphenyl)-
• DTXSID80371068
• CS-W014260
• SB80380
• J-522817
• 2',4'-Dichloro-5'-hydroxyacetanilide, 97%
• N-(2,4-Dichloro-5-Hydroxyphenyl)-Acetamide
• 2',4'-Dichloro-5'-hydroxyacetanilide
• 2,4-Dichloro-5-hydroxyacetanilide
• FT-0680370
• D94762
• AKOS005070475
• 5-Acetylamino-2,4-dichlorophenol
• 67669-19-6
• 4,6-dichloro-3-acetaminophenol
• 4L-304S
• MFCD00186236
• RD62AQN79F
• EC 429-110-0
• KKTTWHOBHAIWDY-UHFFFAOYSA-N
• SCHEMBL7076639
• Acetamide, N-(2,4-dichloro-5-hydroxyphenyl)-
• A867211
• NS00022655
• SY101522

• MDL： MFCD00186236
• Inchi： 1S/C8H7Cl2NO2/c1-4(12)11-7-3-8(13)6(10)2-5(7)9/h2-3,13H,1H3,(H,11,12)
• InChI Key： KKTTWHOBHAIWDY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1NC(C)=O)O)Cl

Computed Properties

• Exact Mass: 218.98500
• Monoisotopic Mass: 218.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Color/Form: White to yellowish brown powder, crystals or crystalline powder and / or bulk
• Density: 1.5±0.1 g/cm3
• Melting Point: 233-236 °C
• Boiling Point: 394.5±42.0 °C at 760 mmHg
• Flash Point: 192.4±27.9 °C
• Refractive Index: 1.64
• PSA: 49.33000
• LogP: 2.73040
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(2,4-Dichloro-5-hydroxyphenyl)acetamide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(2,4-Dichloro-5-hydroxyphenyl)acetamide

Comprehensive Overview of N-(2,4-Dichloro-5-hydroxyphenyl)acetamide (CAS No. 67669-19-6)

N-(2,4-Dichloro-5-hydroxyphenyl)acetamide (CAS No. 67669-19-6) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name or CAS number, has garnered attention due to its unique structural properties and potential biological activities. Researchers and industry professionals frequently search for terms like "N-(2,4-Dichloro-5-hydroxyphenyl)acetamide uses", "CAS 67669-19-6 properties", and "hydroxyphenyl acetamide derivatives", reflecting its relevance in modern scientific inquiries.

The molecular structure of N-(2,4-Dichloro-5-hydroxyphenyl)acetamide features a hydroxyphenyl ring substituted with chlorine atoms at the 2 and 4 positions, coupled with an acetamide functional group. This configuration contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its role in the development of novel antimicrobial agents and plant growth regulators, aligning with current trends in sustainable agriculture and drug discovery. Keywords such as "chlorinated acetamide synthesis" and "hydroxyphenyl derivatives in medicine" highlight its interdisciplinary importance.

In the context of environmental science, N-(2,4-Dichloro-5-hydroxyphenyl)acetamide has been investigated for its biodegradability and ecological impact. With growing public interest in green chemistry and eco-friendly compounds, this compound's potential for low environmental persistence is a key focus area. Searches like "CAS 67669-19-6 environmental safety" and "chlorophenol acetamide degradation" underscore these concerns. Analytical techniques such as HPLC and GC-MS are commonly employed to study its behavior in various matrices, ensuring compliance with regulatory standards.

The pharmaceutical industry has shown particular interest in N-(2,4-Dichloro-5-hydroxyphenyl)acetamide due to its structural similarity to bioactive molecules. Its potential as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and antiparasitic agents has been explored in recent patents. Queries like "hydroxyphenyl acetamide drug development" and "67669-19-6 pharmacological applications" reflect this trend. The compound's ability to modulate enzyme activity makes it a candidate for targeted therapies, particularly in inflammation and metabolic disorders.

From a commercial perspective, N-(2,4-Dichloro-5-hydroxyphenyl)acetamide is supplied by specialty chemical manufacturers with strict quality control measures. Its purity (>98%) and consistency are critical for research applications, as indicated by frequent searches for "CAS 67669-19-6 suppliers" and "high-purity chlorinated acetamides". Storage recommendations typically emphasize protection from light and moisture to maintain stability, with handling protocols adhering to general laboratory safety guidelines.

Ongoing research into N-(2,4-Dichloro-5-hydroxyphenyl)acetamide continues to uncover new possibilities, particularly in material science. Its incorporation into polymeric materials and coating additives has shown promise in enhancing material properties. This aligns with searches for "functionalized acetamides in materials" and "CAS 67669-19-6 industrial uses". The compound's versatility ensures its place in future innovations across multiple scientific domains.